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Compound of Interest

Compound Name:
5-Fluoro-2-methoxyphenylboronic

acid

Cat. No.: B069507 Get Quote

Essential Safety and Handling Guide for 5-
Fluoro-2-methoxyphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Fluoro-2-
methoxyphenylboronic acid (CAS Number: 179897-94-0). Adherence to these protocols is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory to minimize

exposure to 5-Fluoro-2-methoxyphenylboronic acid. The required PPE is outlined below.
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PPE Category Item Specifications and Use

Eye and Face Protection

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Must be worn at all times in the

laboratory. Goggles are

required when there is a risk of

splashing.[1][2][3]

Hand Protection Chemical-Resistant Gloves

Nitrile or other impervious

gloves are essential when

handling the compound or its

containers.[1][2] Gloves must

be inspected for integrity

before use and disposed of

properly after handling.

Body Protection Laboratory Coat

A flame-resistant lab coat is

mandatory to protect skin and

clothing from potential spills.[2]

For tasks with a higher risk of

splashes, consider an

impervious apron.

Respiratory Protection
NIOSH/MSHA Approved

Respirator

A respirator (e.g., type N95) is

required when handling the

solid compound, especially if

there is a potential for dust

generation. Work should

ideally be conducted in a well-

ventilated area or under a

chemical fume hood.[1][2]

Footwear Closed-Toe Shoes

To protect against spills and

falling objects, closed-toe

shoes must be worn in the

laboratory at all times.[2]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 5-Fluoro-2-methoxyphenylboronic acid is crucial for

safety.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and functioning

correctly.[3][4]

Work in a designated area, such as a chemical fume hood, to minimize inhalation of dust.[1]

[2]

The work area should be clean and uncluttered.

2. Donning PPE:

Put on all required personal protective equipment as detailed in the table above.

3. Handling the Compound:

Minimize the generation of dust when transferring the solid.

Use appropriate tools, such as a spatula, for transfer.

Keep the container tightly closed when not in use.[3][5]

4. Post-Handling:

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated gloves and any other disposable PPE.

Wash hands thoroughly after handling.[5]

Experimental Workflow for Handling 5-Fluoro-2-methoxyphenylboronic Acid
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Preparation

Handling

Post-Handling

Prepare clean work area (fume hood)

Verify eyewash/shower functionality

Don all required PPE

Weigh/transfer compound, minimizing dust

Keep container sealed when not in use

Clean work surface

Dispose of contaminated PPE

Wash hands thoroughly
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Waste Generated

What is the waste type?

Excess Chemical

Solid

Contaminated Item (gloves, etc.)

Solid

Empty Container

Container

Collect as Hazardous Waste Triple-rinse with solvent

Collect rinsate as Hazardous Waste

Dispose of clean container per local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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